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Compound of Interest

Compound Name: Lhf-535

Cat. No.: B608563

For researchers, scientists, and drug development professionals working with the antiviral
compound LHF-535, adherence to proper safety and disposal protocols is paramount. Although
a specific Safety Data Sheet (SDS) for LHF-535 is not publicly available, this document
provides a summary of its known chemical and physical properties and outlines a general
procedure for its safe disposal based on standard laboratory practices for chemical waste.

Chemical and Physical Properties of LHF-535

The following table summarizes the key quantitative data for LHF-535, an antiviral agent
identified as a small-molecule viral entry inhibitor.[1][2][3]
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Property Value Source
Molecular Formula C27H28N202 [11[3]
Molecular Weight 412.52 g/mol [1]

CAS Number 1450929-77-7 [1][3]
Appearance Solid powder [3]
Purity >98% [3]
Solubility in DMSO 96.67 mg/mL (234.34 mM) [1]
Solubility in Water < 0.1 mg/mL (insoluble) [1]
Storage (Powder) -20°C for 3 years [1]
Storage (in Solvent) -80°C for 1 year [1]

Experimental Protocols: Solubility and Formulation

Solubility Preparation: For creating a stock solution, LHF-535 is soluble in DMSO.[1][3]
Sonication is recommended to aid dissolution.[1]

In Vivo Formulation: A suggested formulation for in vivo experiments consists of a mixture of
10% DMSO, 40% PEG300, 5% Tween 80, and 45% Saline, yielding a concentration of 3.3
mg/mL (8 mM).[1] It is advised to add the solvents sequentially and ensure the solution is clear
before adding the next component. Heating and/or sonication can be used to assist in
dissolving the compound. It is recommended to prepare and use this working solution
immediately.[1]

Disposal Procedures for LHF-535

In the absence of a specific Safety Data Sheet for LHF-535, a conservative approach to
disposal is required, treating it as a potentially hazardous chemical. The following procedure is
based on general best practices for laboratory chemical waste disposal. Always consult and
adhere to your institution's specific safety guidelines and local, state, and federal regulations.

Logical Workflow for LHF-535 Disposal:
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Caption: General Disposal Workflow for LHF-535.

Step-by-Step Guidance:

o Consult Regulations: Before beginning any disposal process, consult your institution's
Environmental Health and Safety (EHS) office for specific guidelines on chemical waste
disposal. Adhere to all local, state, and federal regulations.
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o Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety
goggles, a lab coat, and chemical-resistant gloves, when handling LHF-535 and its waste.

o Waste Segregation:

o Solid Waste: Collect unused or expired LHF-535 powder, as well as any contaminated
consumables (e.g., weigh boats, pipette tips, gloves), in a designated, clearly labeled, and
sealed hazardous waste container.

o Liquid Waste: Solutions containing LHF-535 should be collected in a separate, leak-proof,
and clearly labeled hazardous liquid waste container. Do not pour solutions down the
drain.

o Container Labeling: Ensure all waste containers are properly labeled with the full chemical
name ("LHF-535"), concentration (if applicable), and the appropriate hazard warnings as per
your institution's policy.

o Storage: Store the sealed waste containers in a designated and secure hazardous waste
accumulation area, away from incompatible materials.

» Final Disposal: Arrange for the collection of the hazardous waste by your institution's certified
hazardous waste disposal service. Do not attempt to dispose of the chemical waste through
standard trash or sewer systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Guidance for the Safe Handling and Disposal
of LHF-535]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b608563#|hf-535-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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